Cas no 591-05-9 (pentane-2,4-diamine)

• Product Name: pentane-2,4-diamine
• CAS No: 591-05-9
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• MDL: MFCD19216641
• CID: 949667
• PubChem ID: 300673
• Update Time: 2025-04-19

pentane-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• pentane-2,4-diamine
• (+-)-1,3-Dimethyl-propan-1,3-diyldiamin
• (+-)-1,3-dimethyl-propane-1,3-diyldiamine
• 2,4-Pentanediamine
• AC1L6WT6
• AGN-PC-00KA8F
• CTK1H1560
• d,l-2,4-diaminopentane
• NSC175855
• racem.-2.4-Diamino-pentan
• racemic 2,4-diaminopentane
• DB-181626
• EN300-2983448
• NSC-175855
• AKOS006348071
• SCHEMBL635314
• 2,4-diaminopentane
• 591-05-9
• DTXSID00306352

• MDL： MFCD19216641
• Inchi： 1S/C5H14N2/c1-4(6)3-5(2)7/h4-5H,3,6-7H2,1-2H3
• InChI Key： JGQDLMSXMOGEMC-UHFFFAOYSA-N
• SMILES： NC(C)CC(C)N

Computed Properties

• Exact Mass: 102.11582
• Monoisotopic Mass: 102.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 39.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.857
• Boiling Point: 146.4°C at 760 mmHg
• Flash Point: 38°C
• Refractive Index: 1.452
• PSA: 52.04
• LogP: 1.47150